Cas no 1804160-22-2 (3-Bromo-5-(3-bromopropyl)benzyl alcohol)

• Product Name: 3-Bromo-5-(3-bromopropyl)benzyl alcohol
• CAS No: 1804160-22-2
• MF: C₁₀H₁₂Br₂O
• MW: 308.00968170166
• CID: 4792481
• Update Time: 2025-06-09

3-Bromo-5-(3-bromopropyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-bromopropyl)benzyl alcohol

• Inchi： 1S/C10H12Br2O/c11-3-1-2-8-4-9(7-13)6-10(12)5-8/h4-6,13H,1-3,7H2
• InChI Key： SFICRZSBROXGHH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(CO)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-5-(3-bromopropyl)benzyl alcohol

Recent Advances in the Study of 3-Bromo-5-(3-bromopropyl)benzyl alcohol (CAS: 1804160-22-2)

3-Bromo-5-(3-bromopropyl)benzyl alcohol (CAS: 1804160-22-2) is a brominated aromatic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique bromine substitutions, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of research involving 3-Bromo-5-(3-bromopropyl)benzyl alcohol is its utility as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the design of bromodomain inhibitors, which are promising targets for cancer therapy. The study highlighted the compound's ability to enhance the binding affinity of these inhibitors to their target proteins, thereby improving their therapeutic efficacy.

In addition to its role in cancer research, 3-Bromo-5-(3-bromopropyl)benzyl alcohol has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its potential as a precursor in the synthesis of novel antibacterial agents. The study found that derivatives of this compound exhibited significant activity against multidrug-resistant bacterial strains, suggesting its potential in addressing the global challenge of antibiotic resistance.

The synthetic pathways for 3-Bromo-5-(3-bromopropyl)benzyl alcohol have also been a focus of recent research. A 2022 article in Organic Letters detailed an optimized method for its preparation, emphasizing improved yield and purity. This advancement is particularly relevant for industrial-scale production, where consistency and efficiency are critical.

Despite these promising developments, challenges remain in the widespread application of 3-Bromo-5-(3-bromopropyl)benzyl alcohol. Issues such as solubility and stability under physiological conditions need to be addressed to fully realize its potential. Ongoing research aims to overcome these limitations through structural modifications and formulation strategies.

In conclusion, 3-Bromo-5-(3-bromopropyl)benzyl alcohol (CAS: 1804160-22-2) represents a valuable compound in the toolkit of medicinal chemists. Its versatility and potential for diverse applications make it a subject of continued interest. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for innovative treatments in various disease areas.